REACTION_CXSMILES
|
Cl[O-].[Na+].[Cl:4][C:5]1[C:10]([Cl:11])=[C:9]([C:12]([F:15])([F:14])[F:13])[CH:8]=[C:7]([Cl:16])[C:6]=1[NH:17][NH:18][CH2:19][CH2:20][C:21]#[N:22].[OH-].[Na+]>C(O)C>[Cl:4][C:5]1[C:10]([Cl:11])=[C:9]([C:12]([F:14])([F:15])[F:13])[CH:8]=[C:7]([Cl:16])[C:6]=1[N:17]1[C:21]([NH2:22])=[CH:20][CH:19]=[N:18]1 |f:0.1,3.4|
|
Name
|
|
Quantity
|
38 g
|
Type
|
reactant
|
Smiles
|
Cl[O-].[Na+]
|
Name
|
13.5
|
Quantity
|
0.04 mol
|
Type
|
reactant
|
Smiles
|
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
ClC1=C(C(=CC(=C1Cl)C(F)(F)F)Cl)NNCCC#N
|
Name
|
|
Quantity
|
80 mL
|
Type
|
solvent
|
Smiles
|
C(C)O
|
Name
|
solid
|
Quantity
|
0.5 g
|
Type
|
reactant
|
Smiles
|
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
[OH-].[Na+]
|
Control Type
|
UNSPECIFIED
|
Setpoint
|
20 °C
|
Type
|
CUSTOM
|
Details
|
The mixture is stirred at 20° C. for 16 hours
|
Rate
|
UNSPECIFIED
|
RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
STIRRING
|
Details
|
the mixture is subsequently stirred for 6 hours
|
Duration
|
6 h
|
Type
|
CONCENTRATION
|
Details
|
It is concentrated
|
Type
|
WASH
|
Details
|
the mixture is washed twice with water
|
Type
|
CONCENTRATION
|
Details
|
concentrated
|
Type
|
DISTILLATION
|
Details
|
the residue is distilled
|
Reaction Time |
16 h |
Name
|
|
Type
|
product
|
Smiles
|
ClC1=C(C(=CC(=C1Cl)C(F)(F)F)Cl)N1N=CC=C1N
|
Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 10 g | |
YIELD: PERCENTYIELD | 76% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |